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Compound of Interest

(S)-
cyclobutyl(phenyl)methanamine

cat. No.: B3210679

Compound Name:

An In-depth Technical Guide to (S)-
cyclobutyl(phenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of (S)-cyclobutyl(phenyl)methanamine, a chiral amine with significant potential in
pharmaceutical research and development. This document details its chemical identity,
physicochemical properties, and known biological activities, with a focus on its interaction with
the histamine H3 receptor. Experimental protocols and data are presented to support further
investigation and application of this compound.

Chemical Identity and Physicochemical Properties

(S)-cyclobutyl(phenyl)methanamine, also known as (S)-a-cyclobutyl-benzenemethanamine,
Is a chiral primary amine. It is commonly available and studied as both a free base and a
hydrochloride salt.

Table 1: Identifiers and Molecular Properties
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(S)- (S)-

Property cyclobutyl(phenyl)methan cyclobutyl(phenyl)methan
amine (Free Base) amine HCI
(S)- (S)-

IUPAC Name cyclobutyl(phenyl)methanamin  cyclobutyl(phenyl)methanamini
e um chloride

CAS Number 2816630-6 (for (S)-isomer) 1202478-42-9[1][2]

Molecular Formula

C11HisN

C11H16CIN[1][2]

Molecular Weight 161.24 g/mol [3] 197.70 g/mol [1][2]
Appearance - White to off-white solid[1]
Purity - 296%][2]
Table 2: Physicochemical Data
Property Value Notes
- ) Data for the racemic mixture at
Boiling Point 255.1+£9.0°C
760 Torr.[4]
) Data for the racemic mixture at
Density 1.049 + 0.06 g/cm?3
20 °C and 760 Torr.[4]
. _ Data for the racemic mixture in
Solubility Very slightly soluble (0.74 g/L)
water at 25 °C.[4]
Predicted for the structurally
) similar [1-(3-
pKa (predicted) 10.27 £ 0.29
fluorophenyl)cyclobutyllmethan
amine.[5]
Data for the racemic mixture.
LogP 3.18680

[4]

Chemical Properties and Reactivity
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(S)-cyclobutyl(phenyl)methanamine, as a primary amine, is expected to undergo typical
reactions of this functional group. The hydrochloride salt is known to participate in several
chemical transformations:

o Oxidation: Can be oxidized to the corresponding ketone, cyclobutyl(phenyl)methanone.
e Reduction: The amine functional group is already in its most reduced state.

e Substitution: The amine group can act as a nucleophile in substitution reactions.

Biological Activity and Mechanism of Action

(S)-cyclobutyl(phenyl)methanamine is primarily investigated for its activity as a histamine H3
receptor antagonist. The histamine H3 receptor is a presynaptic autoreceptor and
heteroreceptor that modulates the release of histamine and other neurotransmitters, including
acetylcholine, dopamine, and norepinephrine, in the central nervous system.

By antagonizing the H3 receptor, (S)-cyclobutyl(phenyl)methanamine can increase the
release of these neurotransmitters, which are involved in critical brain functions such as
cognition, wakefulness, and attention. This mechanism of action suggests its potential
therapeutic application in neurological and psychiatric disorders.

Histamine H3 Receptor Signhaling Pathway

The histamine H3 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the
Gai/o subunit. Antagonism of this receptor by a compound like (S)-
cyclobutyl(phenyl)methanamine blocks the downstream signaling cascade initiated by
histamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2020/sc/d0sc02253e
https://pubs.rsc.org/en/content/articlelanding/2020/sc/d0sc02253e
https://pmc.ncbi.nlm.nih.gov/articles/PMC4117047/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4117047/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4117047/
https://www.biorxiv.org/content/10.1101/2023.12.06.570349v1.full.pdf
https://resources.revvity.com/pdfs/ES-392-C_3371060.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11420548/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11420548/
https://www.benchchem.com/product/b3210679#physical-and-chemical-properties-of-s-cyclobutyl-phenyl-methanamine
https://www.benchchem.com/product/b3210679#physical-and-chemical-properties-of-s-cyclobutyl-phenyl-methanamine
https://www.benchchem.com/product/b3210679#physical-and-chemical-properties-of-s-cyclobutyl-phenyl-methanamine
https://www.benchchem.com/product/b3210679#physical-and-chemical-properties-of-s-cyclobutyl-phenyl-methanamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3210679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3210679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

